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Compound of Interest

Compound Name: Diltiazem-d4 Hydrochloride

Cat. No.: B602453 Get Quote

An in-depth analysis of the safety data for Diltiazem-d4 Hydrochloride reveals critical

information for researchers and drug development professionals. This guide summarizes the

key safety, handling, and toxicological data based on available Safety Data Sheets (SDS). The

information presented is primarily derived from the non-deuterated form, Diltiazem

Hydrochloride, as the toxicological and hazard profiles are considered equivalent for standard

laboratory handling. Isotopic labeling with deuterium does not significantly alter the chemical

reactivity or hazard classification of the molecule.

Section 1: GHS Hazard Identification and
Classification
Diltiazem-d4 Hydrochloride is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are acute oral toxicity and suspected

reproductive toxicity.[1][2][3]

GHS Classification Code Hazard Statement

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed.[1][2][3]

Reproductive Toxicity

(Category 2)
H361

Suspected of damaging fertility

or the unborn child.[1]
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The GHS label elements are derived from this classification, providing a quick visual reference

to the hazards.

GHS Label Element Description

Signal Word Warning[1][2]

Hazard Pictograms
GHS07 (Exclamation Mark), GHS08 (Health

Hazard)[1]

Precautionary Statements
P201, P202, P264, P270, P280, P301+P312[1]

[4]

Below is a diagram illustrating the relationship between the GHS classification and the

corresponding safety communications.

GHS Classification

Hazard Communication Elements

Diltiazem-d4 Hydrochloride

Acute Toxicity - Oral (Cat. 4)
H302

Reproductive Toxicity (Cat. 2)
H361 Signal Word: Warning Pictograms Hazard & Precautionary Statements

GHS07
(Exclamation Mark)

GHS08
(Health Hazard)
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GHS Hazard Communication Flowchart

Section 2: Toxicological and Physical Data
Quantitative toxicological data is crucial for risk assessment in a laboratory setting. The

following tables summarize the key values found in safety data sheets.
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Table 1: Toxicological Data

Parameter Species Route Value Reference

LD50 Rat Oral 560 mg/kg [4]

LDLO Human (Man) Oral 21 mg/kg [1]

| TDLO | Human (Woman) | Oral | 8,400 µg/kg |[1] |

No primary skin or eye irritation effects have been noted.[1] No sensitizing effects are known.[1]

Table 2: Physical and Chemical Properties

Property Value

Chemical Formula C₂₂H₂₃D₄ClN₂O₄S[5]

Molecular Weight 455.0 g/mol [5]

CAS Number 1217769-52-2[5]

Appearance Off-white powder solid[6]

Melting Point 210 - 215 °C (410 - 419 °F)[6]

Solubility Soluble in water[6]

| Storage Temperature | -20°C[5] |

Section 3: Emergency and First-Aid Protocols
In the event of accidental exposure, immediate and appropriate first-aid measures are

essential. The following workflow outlines the recommended procedures.
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Routes of Exposure & Immediate Actions

First-Aid Responses

Exposure Event

Swallowed Inhaled Skin Contact Eye Contact

Call a POISON CENTER or
doctor immediately.

Move person into fresh air.
If not breathing, give artificial respiration.

Wash off with soap and
plenty of water.

Rinse opened eye for several
minutes under running water.

Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention
if symptoms persist.

Click to download full resolution via product page

First-Aid Measures Workflow

Section 4: Handling, Storage, and Spill Response
Proper handling and storage procedures are critical to minimize exposure risk.

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Handle in a well-ventilated area to avoid dust formation.[2]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.[1][4]

PPE: Wear protective gloves, protective clothing, and eye/face protection.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][7]

The recommended storage temperature is -20°C.[5]
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Protect from light, heat, and air.[6]

Accidental Release Measures: In the case of a spill, a structured response is necessary to

ensure safety and proper cleanup.

Spill Detected

Wear Appropriate PPE
(Gloves, Safety Glasses, Respirator)

Contain Spill

Use dry clean up procedures.
Avoid generating dust.

Vacuum or sweep up material.

Place in a sealed container for disposal
in accordance with local regulations.

Clean spill area thoroughly.

Spill Neutralized
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Accidental Release Response Plan

Section 5: Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[6]
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Chemical Stability: The material is stable under recommended storage conditions but may be

sensitive to light, heat, and air.[6]

Conditions to Avoid: Avoid dust formation, exposure to light, air, and heat.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6][7]

Hazardous Decomposition Products: During a fire, toxic gases can be generated, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides, and hydrogen chloride gas.

[6][8]

Disclaimer: This document is intended as a technical guide and summary of available safety

data. It is not a substitute for the official Safety Data Sheet (SDS) provided by the

manufacturer. Always consult the original SDS before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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